Cas no 1206992-42-8 (5-methyl-N-3-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-3-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1206992-42-8
• MF: C₁₄H₁₂N₄O₂
• MW: 268.2706823349
• CID: 6517754
• Update Time: 2025-10-28

5-methyl-N-3-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-3-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide
• 5-methyl-N-[3-(1H-pyrazol-5-yl)phenyl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C14H12N4O2/c1-9-7-13(18-20-9)14(19)16-11-4-2-3-10(8-11)12-5-6-15-17-12/h2-8H,1H3,(H,15,17)(H,16,19)
• InChI Key： HCPIPZPQFUYQQA-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=CC=CC(C3NN=CC=3)=C2)=O)=N1

Additional information on 5-methyl-N-3-(1H-pyrazol-3-yl)phenyl-1,2-oxazole-3-carboxamide

5-Methyl-N-(3-(1H-Pyrazol-3-yl)phenyl)-1,2-Oxazole-3-carboxamide: A Comprehensive Overview

The compound 5-methyl-N-(3-(1H-pyrazol-3-yl)phenyl)-1,2-oxazole-3-carboxamide (CAS No: 1206992-42-8) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 5-methyl-N-(3-(1H-pyrazol-3-yl)phenyl)-1,2-oxazole-3-carboxamide is characterized by a pyrazole ring fused with a phenyl group, which is further connected to an oxazole ring through a carboxamide linkage. This arrangement creates a highly conjugated system, contributing to its stability and reactivity. The presence of the methyl group at the 5-position of the oxazole ring adds to the compound's versatility, enabling it to participate in diverse chemical interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance yield but also ensure the scalability of the synthesis, making it suitable for large-scale production in pharmaceutical settings.

The biological activity of 5-methyl-N-(3-(1H-pyrazol-3-yl)phenyl)-1,2-Oxazole-3-carboxamide has been extensively studied in recent years. Preclinical studies have demonstrated its potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Furthermore, this compound has shown promise as a potential therapeutic agent in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for advanced materials with tailored electronic characteristics.

The development of 5-methyl-N-(3-(1H-pyrazol-3-y l)phenyl)-1,2-Oxazole-3-carboxamide has been driven by its ability to interact with various biological targets. For instance, it has been shown to inhibit key enzymes involved in metabolic disorders, offering new avenues for the treatment of conditions such as diabetes and obesity. Its selectivity towards specific targets makes it an attractive candidate for drug development programs.

Moreover, recent studies have investigated the environmental impact of this compound. Its biodegradability and eco-friendly synthesis methods have been evaluated, ensuring that its use aligns with sustainable practices in the chemical industry.

In conclusion, 5-methyl-N-(3-(1H-pyrazol-3-y l)phenyl)-1,2-Oxazole-3-carboxamide (CAS No: 1206992428) represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its structural uniqueness, coupled with its diverse biological activities and synthetic versatility, positions it as a key player in future research and development efforts.